Cas no 14692-15-0 (Erbium(III) perchlorate hexahydrate)

• Product Name: Erbium(III) perchlorate hexahydrate
• CAS No: 14692-15-0
• MF: Cl₃ErH₁₂O₁₈
• MW: 573.7
• MDL: MFCD00150232
• CID: 87391
• PubChem ID: 20038200
• Update Time: 2025-11-07

Erbium(III) perchlorate hexahydrate Chemical and Physical Properties

Names and Identifiers

• ERBIUM PERCHLORATE 6H2O
• ERBIUM (III) PERCHLORATE
• ERBIUM PERCHLORATE, HYDRATED
• ERBIUM PERCHLORATE
• Erbium(III) perchlorate hexahydrate
• erbium(3+),triperchlorate,hexahydrate
• w in aq. soln., Reagent Grade
• erbium(3+):triperchlorate
• Erbium perchlorate hexahydrate
• ERBIUM PHOSPHATE HYDRATE, 99.99+%
• ERBIUM (III) PHOSPHATE, 99.9% (REO)
• Erbium(III) phosphate hydrate, 99.9% (REO)
• AKOS025294530
• MFCD00150232
• JZRNHNTYRRYOCR-UHFFFAOYSA-K
• DTXSID60601890
• 14692-15-0
• Erbium perchlorate--water (1/3/6)
• erbium(3+);triperchlorate;hexahydrate

• MDL： MFCD00150232
• Inchi： InChI=1S/3ClHO4.Er.6H2O/c3*2-1(3,4)5;;;;;;;/h3*(H,2,3,4,5);;6*1H2/q;;;+3;;;;;;/p-3
• InChI Key： JZRNHNTYRRYOCR-UHFFFAOYSA-K
• SMILES： Cl(=O)(=O)(=O)[O-].Cl(=O)(=O)(=O)[O-].Cl(=O)(=O)(=O)[O-].[Er+3].O.O.O.O.O.O

Computed Properties

• Exact Mass: 570.83900
• Monoisotopic Mass: 570.839223g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 95.8
• Covalently-Bonded Unit Count: 10
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 229Ų

Experimental Properties

• Color/Form: Not determined
• Density: g/cm3
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• Water Partition Coefficient: Micible with water.
• PSA: 278.19000
• LogP: 0.25710
• Solubility: Not determined
• Vapor Pressure: No data available

Erbium(III) perchlorate hexahydrate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：UN3211
• WGK Germany：3
• Hazard Category Code： R8;R36/37/38
• Safety Instruction： S26
• Hazardous Material Identification：
• HazardClass：5.1
• PackingGroup：II
• Risk Phrases：R36/37/38
• Packing Group：II
• Safety Term：5.1
• Packing Group：II
• Hazard Level：5.1
• Storage Condition：Ambient temperatures.

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Lanthanide oxoanionic compounds Lanthanide perchlorates
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Erbium(III) perchlorate hexahydrate

Erbium(III) perchlorate hexahydrate (CAS No. 14692-15-0): A Comprehensive Overview in Modern Chemical and Biomedical Applications

Erbium(III) perchlorate hexahydrate, with the chemical formula Er(ClO₄)₃·6H₂O, is a specialized compound that has garnered significant attention in the fields of materials science, catalysis, and biomedical research. This hexahydrate form of erbium perchlorate is distinguished by its unique structural properties and versatile applications, making it a subject of extensive study and innovation. The compound's molecular structure, characterized by the presence of water molecules and perchlorate anions, contributes to its reactivity and stability under various conditions, which are critical factors in its utility across multiple scientific domains.

The synthesis of Erbium(III) perchlorate hexahydrate involves a meticulous process that ensures high purity and yield. Typically, erbium salts are reacted with perchloric acid in the presence of water to form the hexahydrate complex. This process requires precise control of reaction conditions, including temperature and pH, to optimize the formation of the desired product. The resulting compound exhibits a crystalline structure that enhances its solubility in polar solvents, making it suitable for further applications in solution-based systems.

In recent years, Erbium(III) perchlorate hexahydrate has been explored for its potential in advanced catalytic systems. Erbium ions, due to their unique electronic configuration, can act as effective catalysts in various organic transformations. For instance, studies have demonstrated its role in promoting cross-coupling reactions and oxidation processes, which are pivotal in the synthesis of complex molecules. The compound's ability to facilitate these reactions under mild conditions makes it an attractive candidate for green chemistry initiatives aimed at reducing energy consumption and environmental impact.

Beyond catalysis, Erbium(III) perchlorate hexahydrate has found applications in biomedical research. The lanthanide ions present in this compound exhibit luminescent properties that make them valuable tools in imaging techniques. Specifically, erbium-based complexes have been investigated for their use in magnetic resonance imaging (MRI) contrast agents and as probes for cellular studies. The hexahydrate form enhances the stability of erbium ions, allowing for prolonged luminescence and improved imaging quality. Additionally, the compound's interaction with biological molecules has been studied for potential therapeutic applications, such as targeted drug delivery systems.

The compound's stability under various environmental conditions is another key factor contributing to its widespread use. Erbium(III) perchlorate hexahydrate remains stable at room temperature but can decompose upon heating, releasing water molecules and forming anhydrous erbium perchlorate. This property is exploited in certain applications where controlled release of water is necessary. Moreover, the compound's solubility profile allows it to be incorporated into diverse matrices, including polymers and ceramics, expanding its utility in material science.

Recent research has also highlighted the role of Erbium(III) perchlorate hexahydrate in nanotechnology. Nanoparticles derived from this compound have shown promising properties in fields such as electronics and photonics. The ability to control the size and morphology of erbium nanoparticles using this precursor has opened new avenues for developing novel materials with enhanced optical and electrical characteristics. These advancements underscore the importance of Erbium(III) perchlorate hexahydrate as a building block for next-generation technologies.

The environmental impact of using Erbium(III) perchlorate hexahydrate is another critical consideration. While erbium is not classified as a heavy metal, its compounds require proper handling to prevent environmental contamination. Studies have focused on developing sustainable methods for synthesizing and recycling erbium-based materials to minimize waste and reduce ecological footprint. These efforts align with global initiatives aimed at promoting responsible chemical usage and sustainable development.

In conclusion, Erbium(III) perchlorate hexahydrate (CAS No. 14692-15-0) is a multifaceted compound with significant potential across various scientific disciplines. Its unique properties make it invaluable in catalysis, biomedical applications, material science, and nanotechnology. As research continues to uncover new uses for this compound, its importance is expected to grow further, driving innovation and progress in multiple fields.